5-methyl-4-(N-methyl-N-phenylsulfamoyl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide

• IUPAC Name: 5-methyl-4-[methyl(phenyl)sulfamoyl]-N-(pyridin-3-ylmethyl)furan-2-carboxamide
• InChI: InChI=1S/C19H19N3O4S/c1-14-18(27(24,25)22(2)16-8-4-3-5-9-16)11-17(26-14)19(23)21-13-15-7-6-10-20-12-15/h3-12H,13H2,1-2H3,(H,21,23)
• InChI Key: ZAHLZWGECUMCIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(O1)C(=O)NCC2=CN=CC=C2)S(=O)(=O)N(C)C3=CC=CC=C3
• Molecular Formula: C19H19N3O4S
• Molecular Weight: 385.4 g/mol
• CAS No.: 1207016-39-4

Description

5-methyl-4-(N-methyl-N-phenylsulfamoyl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide is a useful research compound. Its molecular formula is C19H19N3O4S and its molecular weight is 385.44. The purity is usually 95%.
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Scientific Research Applications

Antiprotozoal Agents

Research has shown that compounds structurally related to 5-methyl-4-(N-methyl-N-phenylsulfamoyl)-N-(pyridin-3-ylmethyl)furan-2-carboxamide have been synthesized and evaluated as potential antiprotozoal agents. These compounds demonstrated strong DNA affinities and exhibited significant in vitro and in vivo activity against Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating potential for treating diseases like sleeping sickness and malaria (Ismail et al., 2004).

Neuroinflammation Imaging

A compound similar in structure to this compound has been used to develop a PET radiotracer specific for CSF1R, a microglia-specific marker. This advancement allows for the noninvasive imaging of reactive microglia, disease-associated microglia, and their contribution to neuroinflammation in vivo, which is crucial for understanding and treating a wide variety of neuropsychiatric disorders (Horti et al., 2019).

Amplifiers of Phleomycin

Compounds incorporating the furan ring, similar to this compound, have been studied for their ability to amplify the effects of phleomycin against Escherichia coli. This research could potentially lead to the development of more effective treatments against bacterial infections (Brown & Cowden, 1982).

Organic Ligands for Metal Complexes

Research into the synthesis and chelating properties of furan ring-containing organic ligands, akin to this compound, has shown potential in creating metal complexes with antimicrobial activity. Such complexes could provide a new avenue for the development of antimicrobial agents (Patel, 2020).

Coordination Polymers

Studies have also focused on the creation of coordination polymers using ligands based on the furan-2-carboxamide structure. These polymers have been analyzed for their structural diversity and potential applications in material science, highlighting the versatility of furan-2-carboxamide derivatives in creating novel materials (Yeh et al., 2008).